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Compound of Interest

Compound Name:
5-Methyl-1-phenylpyrazole-3-

carbohydrazide

CAS No.: 948294-15-3

Cat. No.: B1328645

Get Quote

Executive Summary & Application Context
5-Methyl-1-phenylpyrazole-3-carbohydrazide (CAS: 948294-15-3) is a pyrazole derivative

widely used in medicinal chemistry as a precursor for anti-inflammatory, antimicrobial, and

anticancer agents.[1] Its primary application lies in its "butterfly" structure, where the

carbohydrazide moiety (-CONHNH

) acts as a versatile linker for constructing larger molecular architectures (e.g., hydrazones).

Why This Guide? In synthetic workflows, this compound is generated from its ester precursor.

The critical quality control step is verifying the complete conversion of the ester group to the

hydrazide group. This guide provides a comparative spectral analysis to validate this

transformation, distinguishing the product from its precursor and potential byproducts.
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The most effective way to confirm the identity of 5-Methyl-1-phenylpyrazole-3-
carbohydrazide is to compare its FTIR spectrum against its synthetic precursor, Ethyl 5-

methyl-1-phenylpyrazole-3-carboxylate.

Table 1: Critical Peak Shifts (Precursor vs. Product)
Functional
Group

Vibration Mode
Precursor
(Ester)

Product

(Hydrazide)
Diagnostic Shift

Carbonyl (C=O) Stretching
1728 cm⁻¹

(Strong)

1650–1680 cm⁻¹

(Strong)

Red Shift (~60

cm⁻¹): Ester

C=O converts to

Amide I C=O.

Amine (NH/NH₂) Stretching Absent
3100–3450 cm⁻¹

(Doublet/Broad)

Appearance:

Distinct -NH-NH₂

bands appear.

C-O-C Stretching
1000–1300 cm⁻¹

(Strong)
Absent/Weak

Disappearance:

Ester linkage is

cleaved.

C=N (Pyrazole) Ring Stretch ~1590 cm⁻¹ 1590–1620 cm⁻¹

Remains

relatively stable;

confirms ring

integrity.

N-N Stretching N/A 1020–1050 cm⁻¹

Appearance:

Characteristic of

hydrazide

linkage.

Analyst Note: The disappearance of the sharp ester peak at 1728 cm⁻¹ is the primary indicator

of reaction completion. If this peak remains, the product is contaminated with starting material.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1328645/docs?utm_src=pdf-body#ftir-characterization-guide-5-methyl-1-phenylpyrazole-3-carbohydrazide
https://www.benchchem.com/product/b1328645/docs?utm_src=pdf-body#ftir-characterization-guide-5-methyl-1-phenylpyrazole-3-carbohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Vibrational Assignment
Region 1: High Frequency (3000–3500 cm⁻¹)

NH/NH₂ Stretching (3100–3450 cm⁻¹): The hydrazide group introduces significant absorption

here. You will typically observe a doublet or a broadened band corresponding to the

asymmetric and symmetric stretching of the terminal primary amine (-NHH) and the

secondary amine (-NH-).

Interference: Water (moisture) can broaden this region. Ensure the sample is dried

thoroughly (KBr pellet or ATR crystal).

Aromatic C-H (3050–3100 cm⁻¹): Weak, sharp peaks attributable to the 1-phenyl ring.

Aliphatic C-H (2900–2980 cm⁻¹): Stretching vibrations from the 5-methyl group.

Region 2: The Double Bond Region (1500–1750 cm⁻¹)
Amide I (C=O) (1650–1680 cm⁻¹): The carbonyl carbon is now part of a hydrazide.

Resonance with the adjacent nitrogen lowers the bond order compared to the ester, shifting

the peak to a lower wavenumber.

Amide II (N-H Bending) (~1540 cm⁻¹): Often coupled with C-N stretching; appears as a

medium-intensity band.

C=N and C=C (Ring) (1590–1610 cm⁻¹): Characteristic "breathing" modes of the pyrazole

and phenyl rings. The conjugation between the N1-phenyl and the pyrazole ring intensifies

these bands.

Region 3: Fingerprint Region (<1500 cm⁻¹)
N-N Stretching (~1020–1050 cm⁻¹): A subtle but diagnostic peak for hydrazides.

Out-of-Plane Bending (690–760 cm⁻¹): Strong bands indicative of the monosubstituted

phenyl ring at the N1 position. Typically, two peaks appear here (one ~690 cm⁻¹, one ~750

cm⁻¹).
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Objective: Synthesize 5-Methyl-1-phenylpyrazole-3-carbohydrazide and validate using FTIR.

Step 1: Synthesis Workflow
Reactants: Dissolve Ethyl 5-methyl-1-phenylpyrazole-3-carboxylate (10 mmol) in Ethanol (30

mL).

Reagent: Add Hydrazine Hydrate (99%, 50 mmol) dropwise. Excess hydrazine drives the

equilibrium.

Reaction: Reflux at 80°C for 4–6 hours. Monitor by TLC (Ethyl acetate/Hexane).

Workup: Cool to room temperature. The hydrazide typically precipitates as a white/off-white

solid. Filter and wash with cold ethanol.

Step 2: FTIR Measurement Protocol
Technique: ATR (Attenuated Total Reflectance) is preferred for solid powders.

Background: Collect air background (32 scans).

Sample: Place ~5 mg of dried product on the Diamond/ZnSe crystal. Apply high pressure

clamp.

Parameters: Resolution: 4 cm⁻¹; Scans: 16–32; Range: 4000–450 cm⁻¹.

Step 3: Decision Logic (Self-Validating)
Pass: Strong peak at ~1660 cm⁻¹, doublet at ~3300 cm⁻¹, NO peak at 1728 cm⁻¹.

Fail (Incomplete): Peaks at both 1660 cm⁻¹ and 1728 cm⁻¹. Action: Reflux longer.

Fail (Hydrolysis): Broad -OH peak (2500–3300 cm⁻¹) and C=O at ~1700 cm⁻¹ (Carboxylic

acid formation).

Visualization: Synthesis & Spectral Logic
The following diagram illustrates the chemical transformation and the corresponding spectral

shifts required for validation.
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FTIR Validation Checkpoints

Precursor: Ethyl Ester
(C=O @ 1728 cm⁻¹)

(No NH peaks)

Reflux with
H₂N-NH₂Nucleophilic Substitution

Check 1728 cm⁻¹
(Must Disappear)

Target: Carbohydrazide
(C=O @ 1660 cm⁻¹)

(NH Doublet @ 3300 cm⁻¹)
Formation of -CONHNH₂

Derivative: Hydrazone
(C=N @ 1600-1620 cm⁻¹)

(NH shifts/disappears)Condensation with Aldehyde
(Application)

Absence confirms
purity

Check 3100-3400 cm⁻¹
(Must Appear)

Presence confirms
identity

Click to download full resolution via product page

Caption: Logical workflow for synthesis verification. The disappearance of the ester carbonyl

(1728 cm⁻¹) and appearance of hydrazide amine bands (3300 cm⁻¹) are the binary pass/fail

criteria.

References
Karrouchi, K. et al. (2020). Synthesis, X-ray structure, vibrational spectroscopy... of (E)-N'-(4-

(dimethylamino)benzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide. Journal of Molecular

Structure.

Context: Provides vibrational assignments for the pyrazole-3-carbohydrazide scaffold and
deriv

Kumar, R. et al. (2012). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-

phenyl-1H-pyrazole-3-carboxylate. Crystals.

Context: Establishes the FTIR baseline for the ester precursor (C=O

NIST Chemistry WebBook. 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester.

Context: Standard reference spectrum for the ethyl ester precursor.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1328645/docs?utm_src=pdf-body-img#ftir-characterization-guide-5-methyl-1-phenylpyrazole-3-carbohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. Compound Summary: 5-Methyl-1-phenyl-1H-pyrazole-3-carbohydrazide (CAS

948294-15-3).[2]

Context: Verification of chemical structure and identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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